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The Scale of Counterfeit Anabolic Steroids

Understanding the prevalence of this issue is crucial for risk assessment. The following table summarizes

findings from a systematic review of black-market anabolic androgenic steroids (AAS) [1] [2]:

Category Definition
Mean Proportion
Found (95% CI)

Counterfeit Active ingredient does not match the label [1] [2]. 36% (29% - 43%) [1] [2]

Subclassified as:

- Inert Contains no active ingredient [1] [2]. Data from source

studies

- Substituted Contains a different active ingredient than labeled [1]

[2].

Data from source

studies

- Adulterated Contains not all, or more, active ingredients than

labeled [1] [2].

Data from source

studies

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s645688?utm_src=pdf-body
https://www.smolecule.com/products/s645688?utm_src=pdf-interest
https://bmcpublichealth.biomedcentral.com/articles/10.1186/s12889-022-13734-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC9288681/
https://bmcpublichealth.biomedcentral.com/articles/10.1186/s12889-022-13734-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC9288681/
https://bmcpublichealth.biomedcentral.com/articles/10.1186/s12889-022-13734-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC9288681/
https://bmcpublichealth.biomedcentral.com/articles/10.1186/s12889-022-13734-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC9288681/
https://bmcpublichealth.biomedcentral.com/articles/10.1186/s12889-022-13734-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC9288681/
https://bmcpublichealth.biomedcentral.com/articles/10.1186/s12889-022-13734-4
https://pmc.ncbi.nlm.nih.gov/articles/PMC9288681/
https://www.smolecule.com/products/s645688?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Category Definition
Mean Proportion
Found (95% CI)

Substandard Active ingredient matches label, but concentration is

incorrect [1] [2].

37% (17% - 63%) [1] [2]

Subclassified as:

- Under-
concentrated

Active ingredient below the defined acceptable range
(e.g., <80% of declared) [1] [2].

Data from source
studies

- Over-
concentrated

Active ingredient above the defined acceptable range
(e.g., >130% of declared) [1] [2].

Data from source
studies

Analytical Methods for Detection and Identification

A multi-technique approach is essential for confirming the identity and quantity of substances. Here are the

key methodologies, including one specifically referencing 4-Dihydroboldenone:

Technique Principle & Application Key Details from Literature

Gas Chromatography-
Mass Spectrometry
(GC/MS)

Separates mixture
components (GC) and

identifies them based on
mass/charge ratio (MS)

[3].

Used with derivatization (e.g.,
heptafluorobutyric anhydride) for determining

AAS, including 4-Dihydroboldenone [3].
Negative-ion chemical ionization (NCI) can

improve sensitivity [3].

Liquid Chromatography-
Tandem Mass
Spectrometry (LC-MS/MS)

Highly sensitive and

specific; ideal for
complex biological

matrices [4].

A 2024 review notes it is a predominant,

successful technique for identifying
boldenone and its metabolites/precursors,

crucial for differentiating origin [4].

Gas Chromatography-
Combustion-Isotope Ratio
Mass Spectrometry
(GC/C/IRMS)

Determines the steroid's

origin (endogenous vs.
synthetic) by measuring

carbon isotope ratios [4].

Cited as a key method for characterizing

whether a compound like boldenone is
endogenous or exogenous [4].
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The general workflow for analyzing a suspected counterfeit sample can be visualized as follows:

Suspected Counterfeit Sample

1. Sample Preparation
(Solvent Extraction, Filtration)

2. Analytical Technique Selection

3a. Mass Spectrometry (MS or MS/MS)
Compound Identification

3b. Isotope Ratio MS (IRMS)
Origin Determination

4. Data Analysis & Verification
(Match against reference standards)

Report: Authentic / Counterfeit / Substandard

Click to download full resolution via product page

Frequently Asked Questions for a Technical Support
Center

Q1: What are the primary health risks posed by counterfeit anabolic steroids? Counterfeit AAS pose a

dual threat. First, they can introduce toxic substances or cause infections at injection sites [5]. Second,

products that are inert fail to deliver any effect, while substituted or adulterated products can lead to

unexpected side effects, toxic reactions, or failed research outcomes due to unknown variables [1] [2] [5].
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Q2: Beyond laboratory analysis, what strategies can researchers use to mitigate the risk of obtaining

counterfeit materials? The illicit market is the primary source of counterfeits [1]. Therefore, the most

critical step is to source all analytical standards and reference materials from reputable, licensed

chemical suppliers and pharmaceutical manufacturers. Research into user habits shows that "trust in the

seller" is a key criterion, though this is less reliable than certified sourcing [1]. Users in online forums also

report checking packaging for tampering, but they recognize the limitations of these methods [5].

Q3: The product I tested contains the labeled active ingredient but at a concentration of 50% of the

declared amount. How is this classified? This is a classic example of a substandard product, specifically

under-concentrated [1] [2]. The active pharmaceutical ingredient (API) matches the label, but its quantity

falls outside the acceptable range (often defined as 80-130% of the declared formulation) [1] [2].

A Note on Sourcing and Information Gaps

It is important to reiterate that the data on counterfeit prevalence pertains to the black market [1] [2] [5].

Researchers should procure materials through legitimate and professional channels to avoid these risks

entirely.

Furthermore, while the analytical techniques listed are applicable, the search results did not contain a

specific, step-by-step experimental protocol dedicated solely to 4-Dihydroboldenone identification from a

finished product. The methodology would generally follow standard protocols for steroid analysis using GC-

MS or LC-MS/MS, as referenced.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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